Cas no 2175979-32-3 (2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• CAS No: 2175979-32-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6482524
• Update Time: 2025-11-05

2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• Cyclobutanol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C9H14N2O/c1-6-5-7(2)11(10-6)8-3-4-9(8)12/h5,8-9,12H,3-4H2,1-2H3
• InChI Key： TVJZNJBZJCYRAA-UHFFFAOYSA-N
• SMILES： C1(O)CCC1N1C(C)=CC(C)=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 300.2±42.0 °C(Predicted)
• pka: 14.68±0.40(Predicted)

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol (CAS No. 2175979-32-3)

In the realm of heterocyclic chemistry, 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol (CAS No. 2175979-32-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a cyclobutane ring with a 3,5-dimethylpyrazole moiety, creating a hybrid structure that is being explored in various scientific and industrial domains. Researchers are particularly intrigued by its potential role in pharmaceutical intermediates, agrochemical formulations, and material science applications.

The growing demand for specialty chemicals in drug discovery has put compounds like 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol in the spotlight. Recent studies suggest that its structural characteristics may contribute to enhanced bioavailability and target specificity when used as a building block in medicinal chemistry. The presence of both the pyrazole and cyclobutanol groups offers multiple sites for chemical modification, making it a versatile scaffold for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of CAS 2175979-32-3 involves sophisticated ring-forming reactions and selective functionalization techniques. Current literature highlights innovative approaches to its synthesis, including catalyzed cycloadditions and microwave-assisted reactions, which align with the pharmaceutical industry's push toward greener and more efficient synthetic methodologies. These advancements address common search queries about "synthetic routes for pyrazole derivatives" and "cyclobutane-containing compound preparation".

The physicochemical properties of 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol make it particularly interesting for formulation scientists. Its balanced lipophilicity profile and hydrogen bonding capacity are frequently discussed in forums focusing on "molecular design for improved drug delivery". These characteristics may explain the growing patent activity surrounding similar structures in recent years, particularly in areas related to kinase inhibitors and metabolic modulators.

Analytical characterization of CAS 2175979-32-3 presents unique challenges and opportunities. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry are often employed to fully elucidate its structural features. This aligns with current trends in chemical analysis where researchers frequently search for "characterization of complex heterocycles" and "structural confirmation of strained ring systems". The compound's stability under various conditions is another area of active investigation.

In material science applications, the 3,5-dimethylpyrazole component of this molecule offers potential as a ligand in coordination chemistry, while the cyclobutanol moiety could contribute to novel polymer architectures. These dual characteristics respond to frequent queries about "multifunctional organic building blocks" in materials research. Recent conference presentations have highlighted its possible utility in designing molecular sensors and functional coatings.

The safety profile and toxicological assessment of 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol remain important considerations for its potential commercialization. While not classified as hazardous, proper handling protocols should be followed, as with all laboratory chemicals. This reflects the increasing public interest in "sustainable chemical practices" and "responsible research innovation", topics that dominate contemporary discussions in the chemical enterprise.

Looking forward, the scientific community anticipates expanded applications for CAS 2175979-32-3 as research into strained ring systems continues to advance. Its unique combination of structural features positions it well for exploration in emerging fields such as proteolysis targeting chimeras (PROTACs) and click chemistry applications. These developments correspond with trending searches about "next-generation therapeutic modalities" and "bioorthogonal chemistry".

For researchers considering working with 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol, it's worth noting that several commercial suppliers now list this compound in their catalogs, indicating growing market interest. The compound's structure-activity relationships continue to be mapped through systematic studies, with particular attention to how the steric effects of the dimethyl groups influence molecular interactions. These investigations address common questions about "pyrazole substitution patterns" and "conformational analysis of small rings".

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol represents an intriguing case study in modern heterocyclic chemistry. Its dual functionality and structural novelty make it a compelling subject for both fundamental research and applied development. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see this compound play an increasingly important role across multiple scientific disciplines, particularly in areas demanding molecular precision and structural diversity.